Cas no 133721-88-7 (2-(2-Fluorophenyl)-2-hydroxyacetonitrile)
2-(2-Fluorophenyl)-2-hydroxyacetonitrile is a fluorinated aromatic nitrile compound featuring both hydroxyl and nitrile functional groups. Its structural properties make it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. The presence of the fluorine atom enhances its reactivity and stability, allowing for selective transformations in synthetic pathways. The hydroxyl group provides a handle for further derivatization, while the nitrile moiety offers opportunities for nucleophilic addition or hydrolysis. This compound is valued for its potential in constructing complex molecular frameworks, especially in medicinal chemistry applications where fluorinated analogs are often sought for their improved bioavailability and metabolic stability.

133721-88-7 structure
Product name:2-(2-Fluorophenyl)-2-hydroxyacetonitrile
2-(2-Fluorophenyl)-2-hydroxyacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Fluorophenyl)-2-hydroxyacetonitrile
- 2-Fluoro-alpha-hydroxybenzeneacetonitrile
- DB-347051
- 133721-88-7
- SCHEMBL2163400
- DTXSID90433363
- SB85176
- AGN-PC-07AEHE
- AKOS009469932
-
- Inchi: InChI=1S/C8H6FNO/c9-7-4-2-1-3-6(7)8(11)5-10/h1-4,8,11H
- InChI Key: SDADKJCPTQNFRZ-UHFFFAOYSA-N
- SMILES: C1=CC=C(C(=C1)C(C#N)O)F
Computed Properties
- Exact Mass: 151.043341977g/mol
- Monoisotopic Mass: 151.043341977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 44Ų
2-(2-Fluorophenyl)-2-hydroxyacetonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM122291-1g |
2-(2-fluorophenyl)-2-hydroxyacetonitrile |
133721-88-7 | 95% | 1g |
$320 | 2024-08-02 | |
Alichem | A019111639-1g |
2-(2-Fluorophenyl)-2-hydroxyacetonitrile |
133721-88-7 | 95% | 1g |
400.00 USD | 2021-06-17 | |
Crysdot LLC | CD12153072-1g |
2-(2-Fluorophenyl)-2-hydroxyacetonitrile |
133721-88-7 | 95+% | 1g |
$339 | 2024-07-23 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1804188-1g |
2-(2-Fluorophenyl)-2-hydroxyacetonitrile |
133721-88-7 | 98% | 1g |
¥2484.00 | 2024-08-09 |
2-(2-Fluorophenyl)-2-hydroxyacetonitrile Related Literature
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David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
-
Shau-Hua Ueng,Sheng-Yao Hsueh,Chien-Chen Lai,Yi-Hung Liu,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2008, 817-819
-
Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
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